Cobalt(II) phosphate

Specification

• CAS No.: 13455-36-2
• Molecular Formula: Co3O8P2
• Molecular Weight: 366.74 g/mol
• IUPAC Name: cobalt(2+);diphosphate
• Standard InChI: InChI=1S/3Co.2H3O4P/c;;;2*1-5(2,3)4/h;;;2*(H3,1,2,3,4)/q3*+2;;/p-6
• Standard InChI Key: ZBDSFTZNNQNSQM-UHFFFAOYSA-H
• SMILES: [O-]P(=O)([O-])[O-].[O-]P(=O)([O-])[O-].[Co+2].[Co+2].[Co+2]
• Canonical SMILES: [O-]P(=O)([O-])[O-].[O-]P(=O)([O-])[O-].[Co+2].[Co+2].[Co+2]

Introduction

Physical and Chemical Properties

Physical Properties

Cobalt(II) phosphate appears as a violet solid with a distinctive lavender hue, making it valuable as a pigment in various applications. Its physical characteristics contribute to its stability and utility across different environments and applications.

Property	Value
Chemical Formula	Co₃(PO₄)₂
Appearance	Violet solid
Density	3.81 g/cm³
Melting Point	1,160°C (2,120°F; 1,430K)
Solubility in Water	Insoluble
Crystal Structure	Discrete PO₄³⁻ anions linking Co²⁺ centers

The compound's high melting point and low solubility in water contribute to its stability in various environments, making it suitable for applications requiring thermal and chemical resistance.

Chemical Properties

Cobalt(II) phosphate exhibits several important chemical properties that influence its behavior and applications:

• Heat Stability: The compound demonstrates excellent thermal stability, making it suitable for high-temperature applications without undergoing significant structural or decomposition changes.

• Acid-Base Reactivity: Cobalt(II) phosphate can participate in acid-base reactions. In aqueous environments, it can react with strong acids to form cobalt(II) salts and phosphoric acid.

• Amphoteric Behavior: Depending on reaction conditions, cobalt(II) phosphate can exhibit either acidic or basic behavior. It can accept protons in basic environments or donate protons from phosphate groups in acidic conditions.

• Coordination Ability: The compound can function as a coordination complex, forming coordination compounds with various ligands. It can coordinate with other metal ions or organic molecules to produce complex structures with specialized properties.

• Photoluminescent Properties: When activated by appropriate energy sources, cobalt(II) phosphate can display fluorescence or phosphorescence, emitting light in specific wavelength bands.

• Catalytic Activity: Thin films of cobalt(II) phosphate have demonstrated significant catalytic properties, particularly for water oxidation reactions, making them valuable in electrochemical applications.

The compound's relative stability under normal conditions, combined with its selective reactivity, makes it a versatile material for various chemical and industrial processes.

Structural Characteristics

The crystal structure of cobalt(II) phosphate has been extensively studied using X-ray crystallography, revealing important structural features that contribute to its properties and applications. The anhydrous form (Co₃(PO₄)₂) comprises discrete phosphate (PO₄³⁻) anions that link Co²⁺ centers in a three-dimensional network.

A distinctive feature of cobalt(II) phosphate's structure is the coordination environment of the cobalt ions. The Co²⁺ centers occupy two different types of coordination sites within the crystal lattice:

• Octahedral sites: Six-coordinate cobalt ions surrounded by oxygen atoms

• Pentacoordinate sites: Five-coordinate cobalt ions

These sites exist in a ratio of 1:2 (octahedral:pentacoordinate), creating a unique structural arrangement that contributes to the compound's physical and chemical properties.

Research has also revealed the existence of three-dimensional open-framework cobalt phosphates with more complex structural arrangements. For example, compounds with the formula [C₂N₂H₁₀]₂[Co₄(PO₄)₄]H₂O and [C₄N₃H₁₆]₃[Co₆(PO₄)₅(HPO₄)₃]H₂O have been synthesized and characterized. These structures feature alternating CoO₄ and PO₄ tetrahedra that connect to form eight-membered channels in all crystallographic directions, resembling the structure of the aluminosilicate zeolite merlinoite.

Another example is Co₆(PO₄)₄·7H₂O, which displays a three-dimensional open framework structure with a 20-member ring channel that hosts uncoordinated water molecules. The structure features cobalt in four-, five-, and six-fold coordination, with linkages through bridging water molecules and phosphate oxygen atoms.

These diverse structural arrangements contribute to the compound's versatility and its potential applications in areas such as catalysis and ion exchange.

Synthesis and Preparation Methods

Traditional Precipitation Methods

The most common method for preparing cobalt(II) phosphate involves the precipitation reaction between cobalt(II) salts and phosphate sources in aqueous solutions. Several variations of this method have been documented:

• Tetrahydrate Synthesis: The tetrahydrate form (Co₃(PO₄)₂·4H₂O) precipitates as a solid upon mixing aqueous solutions of cobalt(II) and phosphate salts.

• Octahydrate Preparation: The octahydrate (Co₃(PO₄)₂·8H₂O) is precipitated when aqueous solutions of cobalt(II) chloride and potassium hydrogen phosphate are mixed, resulting in a brilliant lavender-colored precipitate suitable for use as a pigment.

• Anhydrous Form Production: The anhydrous form (Co₃(PO₄)₂) can be obtained by heating cobalt(II) salts with phosphoric acid or by thermal dehydration of the hydrated forms.

These precipitation methods are relatively straightforward and are commonly used for laboratory-scale and commercial production of cobalt(II) phosphate.

Hydrothermal Synthesis

Hydrothermal methods have emerged as powerful techniques for synthesizing cobalt(II) phosphate with specific morphologies and properties:

• Open-Framework Structures: Three-dimensional open-framework cobalt phosphates can be prepared by the reaction of amine phosphates with Co²⁺ salts under hydrothermal conditions. Alternatively, they can be synthesized by reacting cobalt tris amine complexes with phosphoric acid.

• Microflower Structures: Hydrous cobalt phosphate thin films with microflower-like structures can be synthesized using a one-pot hydrothermal method at 393 K. This approach employs urea as a hydrolyzing agent, which influences the morphological properties of the resulting thin films.

• Complex Phosphate Synthesis: Using tri-ethyl phosphate as a phosphate source, the hydrothermal reaction of cobalt(II) oxalate dihydrate, zinc oxide, and 1,8-diaminooctane at 200°C can yield purple crystals of Co₆(PO₄)₄·7H₂O, along with other open-framework phosphate structures.

Hydrothermal methods offer advantages for controlling the morphology, crystallinity, and specific structural features of cobalt(II) phosphate, making them valuable for creating materials with tailored properties for specific applications.

Other Preparation Techniques

Several specialized methods have been developed for preparing cobalt(II) phosphate derivatives and related compounds:

• Cobalt(II)-Ammonium Phosphates: These compounds can be synthesized by preparing a reaction aqueous solution containing cobalt(II), phosphate, and ammonium, followed by precipitation and separation. Sources of cobalt(II) can include spent solutions from galvanic or chemical cobalt coating processes, offering an environmentally beneficial approach to materials synthesis.

• Thin Film Preparation: Specialized techniques for depositing thin films of cobalt(II) phosphate on substrates have been developed for applications in catalysis and electrochemistry. These methods typically involve controlled deposition processes that allow precise control over film thickness and morphology.

These diverse preparation methods allow researchers and manufacturers to tailor the properties of cobalt(II) phosphate for specific applications, enhancing its versatility and utility across various fields.

Applications

Pigmentation and Coloring Applications

Cobalt(II) phosphate's distinctive lavender-violet color has made it valuable as a pigment known commercially as "cobalt violet". Its specific applications in this domain include:

• Artists' Paints: The brilliant lavender color of cobalt(II) phosphate, particularly the octahydrate form, makes it a prized pigment for high-quality artists' paints.

• Ceramic Colorants: The compound's excellent heat stability enables its use as a pigment in ceramic glazes and bodies, where it maintains its distinctive color even after high-temperature firing processes.

The compound's insolubility in water and high thermal stability contribute to its effectiveness as a durable, long-lasting pigment in these applications.

Catalytic Applications

Recent research has revealed significant catalytic properties of cobalt(II) phosphate, particularly in water oxidation reactions:

• Water Oxidation Catalysis: Thin films of cobalt(II) phosphate have demonstrated effectiveness as water oxidation catalysts, making them potentially valuable for sustainable energy applications such as water splitting for hydrogen production.

• Peroxymonosulfate Activation: Cobalt(II) phosphate complexes have shown catalytic activity in activating peroxymonosulfate (PMS) for water decontamination processes, offering promising applications in environmental remediation technologies.

The catalytic properties of cobalt(II) phosphate are attributed to its unique structural features and the redox behavior of the cobalt centers, which facilitate electron transfer processes critical for catalytic reactions.

Electrochemical Applications

Hydrous cobalt phosphate thin films have emerged as promising electrocatalysts for the oxygen evolution reaction (OER), a critical process in various electrochemical energy conversion and storage technologies:

• OER Electrocatalysis: Hydrous cobalt phosphate thin films synthesized via hydrothermal methods have demonstrated remarkable electrocatalytic performance toward the OER, exhibiting low overpotentials and high stability in alkaline electrolytes.

• Energy Storage and Conversion: The electrochemical properties of cobalt(II) phosphate make it potentially valuable for applications in energy storage devices, such as advanced batteries and supercapacitors, where efficient electron and ion transport are essential.

The enhanced electrocatalytic performance of hydrous cobalt phosphate thin films has been attributed to their high electrochemically active surface area (ECSA) and low electrochemical impedance, properties that are influenced by their microflower-like morphology with microflake structures.

Recent Research Developments

Open-Framework Structures

Significant research has been conducted on synthesizing and characterizing open-framework cobalt phosphate structures with potential applications in catalysis, ion exchange, and molecular sieving:

• Three-Dimensional Frameworks: Researchers have successfully synthesized three-dimensional open-framework cobalt phosphates with complex formulas such as [C₂N₂H₁₀]₂[Co₄(PO₄)₄]H₂O and [C₄N₃H₁₆]₃[Co₆(PO₄)₅(HPO₄)₃]H₂O. These structures feature eight-membered channels in all crystallographic directions, resembling aluminosilicate zeolites.

• Large-Channel Structures: Some synthesized cobalt phosphates exhibit large one-dimensional 16-membered channels, potentially valuable for applications requiring selective molecular transport or ion exchange capabilities.

• Hydrogen-Bond Interactions: Research has revealed strong hydrogen-bond interactions involving amines and framework oxygens in these structures, contributing to their stability and functional properties.

These open-framework structures represent an exciting frontier in cobalt phosphate research, offering potential applications in areas such as catalysis, separation processes, and functional materials design.

Electrocatalytic Performance

Recent studies have focused on optimizing the electrocatalytic performance of cobalt phosphate materials, particularly for oxygen evolution reactions:

• Microflower Structures: Hydrous cobalt phosphate thin films with microflower-like structures consisting of microplates or microflakes have demonstrated remarkable electrocatalytic performance toward the OER, exhibiting a low overpotential of 292 mV (vs. RHE) at 10 mA/cm² current density.

• Long-Term Stability: Research has demonstrated that hydrous cobalt phosphate thin film electrocatalysts can sustain superior long-term electrochemical stability for extended periods (10+ hours) at constant current density, a critical feature for practical applications.

• Structure-Property Relationships: Studies exploring the impact of morphological variations on the electrocatalytic performance of cobalt phosphate materials have provided valuable insights into structure-property relationships, guiding the design of more efficient catalysts.

These advances in understanding and optimizing the electrocatalytic performance of cobalt phosphate materials have significant implications for renewable energy technologies, particularly those involving water splitting and oxygen evolution processes.

Complex Formation and Reactivity

Investigations into the complex formation and reactivity of cobalt(II) phosphate have revealed interesting chemical behaviors with potential applications:

• Co(II)-Phosphate Complexes: Research has explored the role of Co(II)-phosphate complexes in trace Co(II) activated peroxymonosulfate processes for water decontamination, highlighting new mechanisms for environmental remediation applications.

• Selective Acid Dissolution: Studies have shown that cobalt(II) phosphate can interact with strong acids to produce soluble cobalt salts and phosphoric acid, a property that can be exploited in selective cobalt dissolution processes or acid-base reactions.

• Coordination Chemistry: The ability of cobalt(II) phosphate to function as a coordination complex, generating coordination compounds with various ligands, has been investigated for potential applications in creating materials with specialized properties.

These research developments in complex formation and reactivity expand our understanding of cobalt(II) phosphate's chemical behavior and potential applications in areas such as environmental remediation and materials design.

Related Compounds

Cobalt(II) Ammonium Phosphates

Cobalt(II) ammonium phosphates represent an important class of related compounds with distinctive properties and applications:

• Synthesis Methods: Multiple approaches for synthesizing cobalt(II) ammonium phosphates have been developed, including methods that utilize waste solutions from galvanic and chemical cobalt coating processes, offering environmentally beneficial recycling options.

• Catalytic Activity: Cobalt(II) ammonium phosphate (NH₄CoPO₄) has demonstrated catalytic activity in the activation of peroxymonosulfate (PMS) for water decontamination processes, presenting potential applications in environmental remediation technologies.

• Structural Diversity: Various forms of cobalt(II) ammonium phosphates have been characterized, including monohydrate forms obtained under different synthesis conditions and temperature regimes.

The development of efficient, cost-effective methods for producing these compounds, particularly those utilizing industrial waste streams, represents an important advance in sustainable materials synthesis.

Hydrous Forms and Derivatives

Various hydrous forms and derivatives of cobalt phosphate have been studied for their unique properties and applications:

• Hydrous Cobalt Phosphate Thin Films: These materials, synthesized via hydrothermal methods, have demonstrated significant electrocatalytic activity for oxygen evolution reactions, with properties that can be tuned by varying synthesis parameters such as urea concentration.

• Cobalt Pyrophosphate: The pyrophosphate Co₂P₂O₇·8H₂O, which can be precipitated using sodium pyrophosphate and a cobalt(II) solution, represents another important derivative with potential applications similar to those of cobalt(II) phosphate.

• Mixed-Metal Phosphates: Research has explored the synthesis and properties of mixed-metal phosphates containing cobalt, such as zinc-cobalt phosphates, which may exhibit enhanced or complementary properties compared to single-metal phosphates.

These hydrous forms and derivatives expand the family of cobalt phosphate materials, offering additional options for tailoring properties to specific applications and requirements.